BENGHE Troubleshooting & Optimization

Check Availability & Pricing

long-term stability of OTS186935 hydrochloride
stock solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: OTS186935 hydrochloride

Cat. No.: B15588075

Technical Support Center: OTS186935
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the long-term stability, handling, and use of
0TS186935 hydrochloride stock solutions.

Frequently Asked Questions (FAQSs)

Q1: How should | store 0TS186935 hydrochloride powder?

0TS186935 hydrochloride powder should be stored at 4°C in a tightly sealed container,
protected from moisture.[1][2][3][4]

Q2: What are the recommended solvents for preparing OTS186935 hydrochloride stock
solutions?

0TS186935 hydrochloride is soluble in both water and DMSO.[4][5] For cell culture
experiments, DMSO is a commonly used solvent. For in vivo studies, various formulations
involving DMSO, PEG300, Tween-80, saline, and corn oil can be used.[1][3]

Q3: What are the recommended storage conditions and duration for OTS186935
hydrochloride stock solutions?
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For optimal stability, it is recommended to store stock solutions in aliquots to avoid repeated
freeze-thaw cycles. Store solutions in tightly sealed vials, protected from moisture.[1][2][3][6][7]

Storage Temperature Duration Solvent

DMSO or other appropriate
-80°C 6 months
solvents

DMSO or other appropriate
-20°C 1 month
solvents

Q4: What is the mechanism of action of OTS186935?

OTS186935 is a potent and specific inhibitor of the histone methyltransferase SUV39H2, with
an IC50 of 6.49 nM.[1][3][4][5][7][8][9][10][11] SUV39H2 is an enzyme that catalyzes the
trimethylation of histone H3 at lysine 9 (H3K9me3), a modification associated with
transcriptional repression.[10] By inhibiting SUV39H2, OTS186935 can alter gene expression
patterns in cancer cells.

Signaling Pathway

0OTS186935 targets SUV39H2, a key enzyme in epigenetic regulation. SUV39H2-mediated
H3K9 trimethylation leads to the transcriptional repression of various tumor suppressor genes
and affects critical signaling pathways involved in cancer progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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